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Compound of Interest

Compound Name: Cedrenol

cat. No.: B1261940

An In-depth Technical Guide on the Historical Discovery and Isolation of Cedrenol

Introduction

Cedrenol, a naturally occurring sesquiterpene alcohol, is a significant constituent of cedarwood
oil, prized for its characteristic woody aroma. This technical guide provides a comprehensive
overview of the historical discovery and the methodologies developed for the isolation of
cedrenol. It is intended for researchers, scientists, and professionals in the fields of natural
product chemistry, perfumery, and drug development. This document details the key scientific
milestones, experimental protocols for its extraction and purification, and its physicochemical
properties.

Historical Context and Discovery

The journey to identifying cedrenol is intertwined with the broader chemical investigation of
cedarwood oil, which began in the 19th century. The initial focus was on the more abundant
components of the oil.

e 1841: The sesquiterpene hydrocarbon cedrene was first isolated from cedarwood oil by
Walter. In the same year, Walter also observed cedrol, the crystalline sesquiterpene alcohol
that is a major component of the oil.[1]

o Early 20th Century: It wasn't until the beginning of the 20th century that the sesquiterpene
alcohol cedrenol was first noted by Semmler and Mayer, distinguishing it from the more
abundant cedrol.[1]
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e Mid-20th Century: Despite its early discovery, the definitive structural formulas for cedrene,
cedrol, and cedrenol remained elusive for several decades. Researchers like Semmler,
Treibs, Ruzicka, and Plattner contributed to the growing body of knowledge, but as noted by
Guenther in the 1950s, their exact structures were not yet firmly established.[1]

This timeline highlights a common theme in natural product chemistry: the most abundant and
easily crystallizable components are often discovered first, with the identification of minor or
isomeric compounds like cedrenol following as analytical techniques become more refined.

Figure 1: Historical timeline of the discovery of key cedarwood oil components.

Physicochemical Properties of Cedrenol

Cedrenol is a viscous liquid with a tenacious, sweet, and dry woody odor.[1] Its properties are
summarized in the table below.

Property Value Reference
Molecular Formula C15H240 [2]
Molar Mass 220.35 g/mol [2][3]

Colorless to pale-yellow
Appearance ] o [1][3]
viscous liquid

Tenacious, dry, sweet, woody

Odor cedar odor HIE
Boiling Point 166-169 °C @ 9.5 mmHg [3114]
Melting Point 178 °C [3]
Density ~1.0083 g/mL [3]
Refractive Index ~1.5212 [3]
logP (o/w) 4.366 (estimated) [3114]

~ 24.38 mg/L @ 25 °C
Water Solubility (estimated) [4]
estimate

CAS Number 28231-03-0 [2][4]
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Chemical Composition of Cedarwood Oils

The concentration of cedrenol varies depending on the source of the cedarwood oil. The

primary commercial sources are from species of the Juniperus and Cedrus genera.[5] The
table below shows the typical composition of major components in Virginia cedarwood oil,
which is a common source for cedrenol isolation.

Typical Percentage Range
Component in Virginia Cedarwood Oil Reference
(Juniperus virginiana)

o-Cedrene 20% - 35% [6]
-Cedrene 4% - 8% [6]
Thujopsene 10% - 25% [6]
Cedrol 16% - 25% [6]

Small amounts, often co-
Cedrenol o _ [1]
distilled with cedrol

Widdrol 2% - 5% [6]

Cuparene 1.5% - 7% [6]

Experimental Protocols for Isolation

The isolation of cedrenol from its natural source relies on classic and modern chemical and
biotechnological techniques.

Method 1: Isolation from Cedarwood Oil via Fractional
Distillation

This is the primary industrial method for obtaining natural cedrenol.[7] The process separates
the components of the essential oil based on their different boiling points.

Objective: To separate the sesquiterpene alcohol fraction, containing cedrenol and cedrol,
from the lighter sesquiterpene hydrocarbon fraction of cedarwood oil.
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Materials and Equipment:
e Crude cedarwood oil (e.g., from Juniperus virginiana)

o Vacuum distillation apparatus (round-bottom flask, fractionating column, condenser, receiving
flasks)

e Vacuum pump

o Heating mantle with stirrer
e Manometer

Protocol:

« Initial Setup: Assemble the vacuum distillation apparatus. Charge the round-bottom flask with
crude cedarwood oil.

o Removal of Hydrocarbons: Apply a vacuum and begin heating the oil. The more volatile
sesquiterpene hydrocarbons (like a-cedrene and thujopsene) will distill first. Collect this "light
fraction.”

o Fractional Distillation: Gradually increase the temperature and/or decrease the pressure.
Carefully monitor the temperature at the head of the fractionating column.

« |solation of Alcohol Fraction: Collect the higher-boiling fraction, which is enriched in the
sesquiterpene alcohols cedrol and cedrenol. This fraction is often referred to as "cedrol
distilled" or crude cedrol.[1] Cedrenol is typically concentrated in the liquid portions of this
fraction.[1]

o Further Purification (Optional):

o Crystallization: The collected alcohol fraction can be cooled to crystallize out the solid
cedrol, leaving a liquid phase that is further enriched in cedrenol.[8]

o Repeated Distillation: The cedrenol-rich liquid can be subjected to further, more precise
fractional distillation to achieve higher purity.
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Figure 2: Workflow for the isolation of cedrenol via fractional distillation.

Method 2: Microbial Transformation of a-Cedrene

An innovative and highly specific method for producing a form of cedrenol involves
biotechnology. Researchers have identified bacteria capable of hydroxylating a-cedrene.[7]

Objective: To produce (R)-10-hydroxycedrene (sec-cedrenol) from a-cedrene using a microbial
catalyst.

Materials and Equipment:

Rhodococcus strain KSM-7358(7]

e Culture medium (containing nutrients for bacterial growth)

e 0-cedrene (substrate)

» Bioreactor or shake flasks

o Centrifuge

e Solvent for extraction (e.g., ethyl acetate)

o Chromatography equipment for purification (e.g., silica gel column)
Protocol:

 Cultivation: Inoculate the Rhodococcus strain into a suitable culture medium and grow until a
sufficient cell density is reached.

o Biotransformation: Add a-cedrene to the bacterial culture. The a-cedrene can be emulsified
with a non-ionic surfactant to improve bioavailability.

 Incubation: Incubate the culture under controlled conditions (temperature, pH, aeration) for a
set period, allowing the bacterial enzymes to perform the allylic oxidation of the substrate.

o Extraction: After the transformation is complete, separate the bacterial cells from the culture
broth via centrifugation. Extract the broth and the cells with an organic solvent like ethyl
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acetate to recover the product.

 Purification: Concentrate the organic extract and purify the resulting (R)-10-hydroxycedrene
using column chromatography.

This microbial method offers the advantages of high regiospecificity and stereoselectivity,
providing a green chemistry alternative to traditional synthesis.[7]

Figure 3: Pathway of microbial transformation of a-cedrene to sec-cedrenol.

Conclusion

The discovery of cedrenol followed a logical, albeit lengthy, progression from the identification
of the major components of cedarwood oil to its more minor constituents. Its isolation,
traditionally achieved through the physical process of fractional distillation, has been a
cornerstone of the flavor and fragrance industry. The advent of biotechnological methods, such
as microbial transformation, represents a significant advancement, offering a highly selective
and environmentally benign route to specific cedrenol isomers. This guide provides the
foundational knowledge and detailed protocols essential for professionals working with this
valuable natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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